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For Researchers, Scientists, and Drug Development Professionals

The structural configuration of a molecule, particularly the branching of its carbon skeleton,
plays a pivotal role in determining its physical properties. Among these, the boiling point is a
fundamental characteristic that influences a substance's state at a given temperature and is
crucial for purification processes like distillation. This guide provides an objective comparison of
how branching affects the boiling point of alkanes, supported by experimental data, detailed
experimental protocols, and a visual representation of the underlying principles.

The Inverse Relationship Between Branching and
Boiling Point

Alkanes are nonpolar molecules, and the primary intermolecular forces at play are the weak
London dispersion forces. The strength of these forces is directly proportional to the surface
area of the molecule. In straight-chain alkanes, the linear structure allows for a larger surface
area and more points of contact between adjacent molecules. This leads to stronger London
dispersion forces, which require more energy (in the form of heat) to overcome, resulting in a
higher boiling point.[1][2][3]
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Conversely, as the degree of branching in an alkane isomer increases, the molecule becomes
more compact and spherical.[1][4] This reduction in surface area limits the points of contact
between molecules, thereby weakening the London dispersion forces.[1][2][3] Consequently,
less energy is needed to separate the molecules and transition from the liquid to the gaseous
phase, leading to a lower boiling point.[1][2][4]

Comparative Boiling Point Data of Alkane Isomers

The following tables summarize the boiling points of various alkane isomers, clearly
demonstrating the trend of decreasing boiling point with increased branching.

Table 1: Boiling Points of Pentane (CsH12) Isomers[2][4][5]

Isomer Structure Boiling Point (°C)
n-Pentane CH3(CHz)3CHs 36.1
Isopentane (2-Methylbutane) CHsCH(CHs)CH2CHs 27.7

Neopentane (2,2-
) C(CH3)a 9.5
Dimethylpropane)

Table 2: Boiling Points of Hexane (CeH14) Isomers[6][7][8][9]

Isomer Structure Boiling Point (°C)
n-Hexane CH3(CH2)4CHs 69
2-Methylpentane CHsCH(CHs)(CH2)2CHs 60.3
3-Methylpentane CHsCH2CH(CHs)CH2CHs 63.3
2,2-Dimethylbutane (CH3)3CCH2CHs 49.7
2,3-Dimethylbutane (CH3)2CHCH(CH3)2 58

Table 3: Boiling Points of Heptane (C7H16) Isomers[10][11][12]
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Isomer Structure Boiling Point (°C)
n-Heptane CH3(CHz)sCHs 98.4
2-Methylhexane CH3CH(CHs)(CHz2)3CHs 90.0
3-Methylhexane CHsCH2CH(CH3)(CHz2)2CHs 92.0
2,2-Dimethylpentane (CH3)3C(CH2)2CHs3 79.2
2,3-Dimethylpentane (CH3)2CHCH(CH3)CH2CHs 89.8
2,4-Dimethylpentane (CH3)2CHCH2CH(CH3)2 80.5
3,3-Dimethylpentane CHsCH2C(CHs)2CH2CHs 86.1
3-Ethylpentane (CH3CH2)sCH 93.5
2,2,3-Trimethylbutane (CH3)3CCH(CHs)2 80.9

Table 4: Boiling Points of Octane (CsHzis) Isomers[13][14][15][16]
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Isomer Structure Boiling Point (°C)
n-Octane CH3(CHz2)6CHs 125.7
2-Methylheptane CH3CH(CHs)(CHz2)4CHs 117.6
3-Methylheptane CHsCH2CH(CH3)(CHz)3CHs 118.9
4-Methylheptane CHs3(CHz)2CH(CH3s)(CH2)2CHs 117.7
2,2-Dimethylhexane (CH3)3C(CH2)3CHs 106.8
2,3-Dimethylhexane (CH3)2CHCH(CH3)(CH2)2CHs 115.6
) (CH3)2CHCH2CH(CHs)CH2CH
2,4-Dimethylhexane 109.4
3
2,5-Dimethylhexane (CH3)2CH(CH2)2CH(CHs)2 109.1
3,3-Dimethylhexane CH3CH2C(CHs)2(CH2)2CHs 112.0
) CH3CH2CH(CH3)CH(CHs3)CH:2
3,4-Dimethylhexane 117.8
CHs
2,2,4-Trimethylpentane
(CH3)3CCH2CH(CHs3s)2 99.2

(Isooctane)

Experimental Protocols: Micro Boiling Point

Determination

For the precise determination of alkane boiling points, especially when dealing with small

sample volumes, the micro boiling point method using a Thiele tube is a standard and reliable

technique.

Materials:

e Thiele tube

e Heating oil (mineral oil or silicone oil)

e Thermometer (-10 to 150 °C range)
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e Capillary tubes (sealed at one end)

e Small test tube or fusion tube

o Rubber band or wire to attach the test tube to the thermometer

» Heating source (Bunsen burner or heating mantle)

e Stand and clamp

Procedure:

o Sample Preparation: Add a few drops of the alkane sample into the small test tube or fusion
tube, filling it to a depth of about 1-2 cm.

o Capillary Tube Insertion: Place a capillary tube, with its sealed end pointing upwards, into the
sample in the test tube.

o Apparatus Assembly: Attach the test tube to the thermometer using a rubber band or wire,
ensuring the bottom of the test tube is level with the thermometer bulb.

o Thiele Tube Setup: Clamp the Thiele tube to a stand and fill it with heating oil until the side
arm is about two-thirds full.

o Immersion: Carefully immerse the thermometer and the attached test tube into the oil in the
Thiele tube, ensuring the sample is below the oil level. The open end of the test tube should
be above the oil.

e Heating: Gently heat the side arm of the Thiele tube with a small flame or a heating mantle.
The shape of the Thiele tube facilitates convection currents, ensuring uniform heating of the
oil.

e Observation: As the temperature rises, a stream of bubbles will emerge from the open end of
the capillary tube. This is due to the expansion of the air trapped inside and the increasing
vapor pressure of the sample.

» Boiling Point Determination: Continue heating until a rapid and continuous stream of bubbles
is observed. At this point, remove the heat source and allow the apparatus to cool slowly.
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e Recording the Boiling Point: The stream of bubbles will slow down and eventually stop as the
apparatus cools. The boiling point is the temperature at which the liquid just begins to be
drawn back into the capillary tube. Record this temperature.[17][18][19]

Logical Relationship Diagram

The following diagram illustrates the relationship between molecular structure, intermolecular
forces, and the resulting boiling point of alkanes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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